Cas no 253178-46-0 (Iso Sildenafil)

Iso Sildenafil Properties

Names and Identifiers

• Iso Sildenafil
• NS00015874
• Q27273630
• UNII-A4UFZ3330V
• Piperazine, 1-((3-(4,7-dihydro-2-methyl-7-oxo-3-propyl-2H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methyl-
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-2-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• A4UFZ3330V
• SCHEMBL3453681
• SCHEMBL14836455
• 253178-46-0
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-2-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• Isosildenafil
• DTXSID70476531
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-((4-methyl-1-piperazinyl)sulfonyl)phenyl)-2,6-dihydro-2-methyl-3-propyl-
• +Expand

• InChIKey： AEHJOHLAUWUPQW-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H30N6O4S/c1-5-7-17-19-20(25-27(17)4)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)
• SMILES： CCCC1=C2C(=NN1C)C(=O)NC(=N2)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC

Computed Properties

• Exact Mass: 474.2052
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 474.20492463g/mol
• Heavy Atom Count: 33
• Complexity: 838
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 109.13